Helium-3
Overview
Description
Helium-3 is a stable and lighter isotope of natural helium. It is an inert, nontoxic, and nonflammable gas. It is colorless, tasteless, and odorless12. Helium-3 is obtained from the transformation of tritium 3H into 3He after ß (beta) emission1.
Synthesis Analysis
Helium-3 can be produced by simply storing tritium until it undergoes radioactive decay3. There are also discussions about extracting Helium-3 from natural gas4.
Molecular Structure Analysis
Helium-3 is a light, stable isotope of helium with two protons and one neutron35. Other than protium (ordinary hydrogen), helium-3 is the only stable isotope of any element with more protons than neutrons3.
Chemical Reactions Analysis
A nuclear reaction with helium-3 is as follows: 3He + 3He → 4He + 2p + 12.8 MeV, 3He + D → 4He + p + of 8.35 MeV6. Also, D + 3He → p (14.68 MeV) + 4He (3.67 MeV) and 3He + 3He → 2p + 4He (12.86 MeV) are possible reactions7.
Physical And Chemical Properties Analysis
Helium-3 boils at 3.19 K compared to helium-4 at 4.23 K, and its critical point is also lower at 3.35 K, compared with helium-4 at 5.2 K8. Helium-3 has less than half the density of helium-4 when it is at its boiling point: 59 g/L compared to 125 g/L of helium-4 at a pressure of one atmosphere8.
Scientific Research Applications
Lunar Helium-3 Extraction
Helium-3 (3He) is recognized for its potential as a clean fusion energy source and is abundant in lunar regolith. A study by Li et al. (2022) found significant amounts of helium bubbles in the glassy surface layer of ilmenite particles from the moon. This discovery suggests a more efficient method of extracting helium from the lunar surface, avoiding the need for high-temperature extraction and instead utilizing mechanical methods at ambient temperatures.
Helium Liquefaction Plants
Helium's unique properties have made it a strategic material in various industries and scientific fields. Research by Ardeshir Larijani et al. (2019) conducted an exergy analysis for a liquid helium production plant, finding that increasing the number of cooling stages in helium liquefaction plants can dramatically increase efficiency and reduce energy consumption.
Helium-3 in Low-Temperature Research
The shortage of helium-3 has impacted several research fields, particularly those involving low-temperature experiments. Cho (2009) highlights this issue, noting the increased demand for helium-3 in security applications and its impact on scientific research.
Hyperpolarized Helium-3 in Medical Imaging
Helium-3 has been utilized in hyperpolarized MRI studies. Beek et al. (2003) demonstrated the feasibility of using centrally produced hyperpolarized helium-3 for MRI experiments, highlighting its potential in medical imaging, particularly for lung diseases.
Helium-3 in Earthquake Research
Chaudhuri et al. (2010) discussed the role of helium, especially helium-3, in tracing the formation of earthquakes. They explored the use of helium-3 in geochemical analyses to anticipate seismic events, offering insights into earthquake prediction methods.
Helium in Cement Research
Helium gas has also been used as a nanostructural probe in cement research. Alizadeh et al. (2007) showed that helium can be used to investigate structural changes in hydrated cement, providing valuable information on the drying processes of cement.
Helium-3 in Nuclear Technology
The role of helium-3 in nuclear technology, specifically in fusion research, is significant. Buden (1990) discussed using helium-3, sourced from the moon, as a fusion fuel, indicating its potential in energy production and space exploration.
Helium-3 in Neutron Detector Materials
The unique properties of helium-3 have made it essential in neutron detector materials. Hurd & Kouzes (2014) emphasize the need for substitutes and alternative technologies for helium-3 in neutron detection due to its scarcity and rising demand.
Safety And Hazards
Helium-3 is considered hazardous by the OSHA Hazard Communication Standard (29 CFR 1910.1200). It is a compressed gas and may explode if heated. It may displace oxygen and cause rapid suffocation9.
Future Directions
The idea of harvesting a clean and efficient form of energy from the Moon has stimulated science fiction and fact in recent decades10. The abundance of helium-3 is thought to be greater on the Moon than on Earth, having been created in the upper layer of regolith by the solar wind over billions of years10. However, the extraction and utilization of Helium-3 from the moon are still in the research phase11.
I hope this information helps! Let me know if you have any other questions.
properties
IUPAC Name |
helium-3 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/He/i1-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWQJXJOGLNCZEY-BJUDXGSMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[He] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[3He] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
He |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
3.0160293220 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Helium-3 | |
CAS RN |
14762-55-1 |
Source
|
| Record name | Helium-3 | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14762-55-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Helium He-3 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014762551 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Helium He-3 | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB12940 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | (3He)helium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.278 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | HELIUM HE-3 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/I83W8ELB18 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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